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Introduction
(-)-alpha-Gurjunene is a naturally occurring tricyclic sesquiterpene found in the essential oils

of various plants, most notably in Gurjun balsam from trees of the Dipterocarpus genus.[1] This

volatile organic compound is a subject of growing interest in the scientific community due to its

characteristic woody and balsamic aroma, which has led to its use in the fragrance industry.[2]

[3] Beyond its olfactory properties, preliminary research suggests that (-)-alpha-Gurjunene
possesses antibacterial and antioxidant activities, indicating its potential for further investigation

in drug discovery and development.[2][4] This technical guide provides a comprehensive

overview of the physical and chemical properties of (-)-alpha-Gurjunene, detailed

experimental protocols for its analysis and isolation, and an exploration of its biological

activities.

Physical and Chemical Properties
(-)-alpha-Gurjunene is a carbotricyclic compound with the molecular formula C₁₅H₂₄.[2] Its

structure features a unique combination of fused five-, seven-, and three-membered rings. A

summary of its key physical and chemical properties is presented in the tables below.

Table 1: General and Chemical Properties of (-)-alpha-
Gurjunene
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Property Value Reference(s)

IUPAC Name

(1aR,4R,4aR,7bS)-1,1,4,7-

tetramethyl-1a,2,3,4,4a,5,6,7b-

octahydro-1H-

cyclopropa[e]azulene

[2]

Molecular Formula C₁₅H₂₄ [2]

Molecular Weight 204.35 g/mol [2]

CAS Number 489-40-7 [1]

ChEBI ID 61699 [2]

PubChem CID 15560276 [2]

Appearance
Colorless clear liquid

(estimated)
[5]

Odor Woody, balsamic [3]

Table 2: Physicochemical Data of (-)-alpha-Gurjunene
Property Value Reference(s)

Density 0.918 g/cm³ [6]

Boiling Point 76-77 °C at 3 Torr

Flash Point 110 °C [6]

Solubility

Insoluble in water; Soluble in

semivolatile solvents like

diethyl ether.

[5][6]

logP (o/w) 6.386 (estimated) [5]

Optical Activity [α]²⁰/D ~ -213° (neat)

Experimental Protocols
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
This protocol outlines a general method for the analysis of (-)-alpha-Gurjunene in essential oil

samples.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

Capillary column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

Carrier gas: Helium.

Procedure:

Sample Preparation: Dilute the essential oil sample in a suitable solvent (e.g., hexane or

ethanol) to an appropriate concentration.

Injection: Inject 1 µL of the diluted sample into the GC inlet.

GC Conditions:

Inlet temperature: 250 °C.

Oven temperature program: Start at 60 °C, hold for 2 minutes, then ramp up to 240 °C at a

rate of 3 °C/min, and hold for 5 minutes.

Carrier gas flow rate: 1 mL/min.

MS Conditions:

Ionization mode: Electron Ionization (EI) at 70 eV.

Mass scan range: m/z 40-400.

Ion source temperature: 230 °C.
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Transfer line temperature: 280 °C.

Data Analysis: Identify (-)-alpha-Gurjunene by comparing its mass spectrum and retention

time with a known standard or with data from spectral libraries.[2]

Essential Oil Sample Dilution in Solvent GC Injection GC Column Separation EI Ionization Mass Detection Data Analysis

Click to download full resolution via product page

GC-MS analysis workflow for (-)-alpha-Gurjunene.

Isolation by Steam Distillation
This protocol describes a general procedure for the isolation of essential oils containing (-)-
alpha-Gurjunene from plant material, such as the resin of Dipterocarpus species.

Apparatus:

Steam distillation apparatus (Clevenger-type or similar).

Heating mantle.

Condenser.

Separatory funnel.

Procedure:

Preparation of Plant Material: Chop or grind the plant material to increase the surface area

for efficient extraction.

Setup: Place the plant material in the distillation flask with a sufficient amount of water.

Assemble the steam distillation apparatus.

Distillation: Heat the flask to boiling. Steam will pass through the plant material, carrying the

volatile essential oils.
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Condensation: The steam and oil vapor mixture is cooled in the condenser, and the

condensate is collected in the separatory funnel.

Separation: The essential oil, being immiscible with water, will form a separate layer.

Separate the oil layer from the aqueous layer (hydrosol).

Drying: Dry the collected essential oil over anhydrous sodium sulfate to remove any residual

water.

Purification (Optional): Further purification of (-)-alpha-Gurjunene from the essential oil can

be achieved using techniques like fractional distillation or column chromatography.

Plant Material (e.g., Dipterocarpus resin)

Steam Distillation

Condensation

Separation of Oil and Water

Drying of Essential Oil

Further Purification (Optional)

Click to download full resolution via product page
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Isolation of essential oil containing (-)-alpha-Gurjunene.

Biological Activities and Potential Signaling
Pathways
While research on the specific molecular mechanisms of (-)-alpha-Gurjunene is still in its early

stages, its reported antibacterial and antioxidant activities suggest potential interactions with

key cellular pathways.

Antibacterial Activity
(-)-alpha-Gurjunene has been reported to possess antibacterial properties.[2] The mechanism

of action for many terpenoids involves the disruption of bacterial cell membranes due to their

lipophilic nature. This can lead to increased membrane permeability, leakage of intracellular

components, and ultimately, cell death.

(-)-alpha-Gurjunene Bacterial Cell MembraneInteracts with Membrane Disruption Increased Permeability Leakage of Intracellular Components Bacterial Cell Death

Click to download full resolution via product page

Proposed antibacterial mechanism of (-)-alpha-Gurjunene.

Antioxidant Activity
The antioxidant activity of (-)-alpha-Gurjunene is another area of interest.[4] Many natural

compounds exert their antioxidant effects through various mechanisms, including direct

scavenging of reactive oxygen species (ROS) and modulation of cellular antioxidant defense

systems. One of the key signaling pathways involved in cellular antioxidant response is the

Keap1-Nrf2 pathway. While direct evidence for (-)-alpha-Gurjunene's interaction with this

pathway is not yet available, it represents a plausible mechanism for its observed antioxidant

effects.

Under normal conditions, the transcription factor Nrf2 is kept in the cytoplasm by Keap1 and

targeted for degradation. In the presence of oxidative stress or certain bioactive compounds,

Keap1 is modified, allowing Nrf2 to translocate to the nucleus. In the nucleus, Nrf2 binds to the
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Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes,

leading to their transcription and the synthesis of protective enzymes.
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Potential antioxidant signaling pathway for (-)-alpha-Gurjunene.

Conclusion
(-)-alpha-Gurjunene is a sesquiterpene with well-defined physical and chemical properties.

Standard analytical techniques such as GC-MS can be readily applied for its identification and

quantification. While its biological activities, particularly its antibacterial and antioxidant effects,

are promising, further research is required to elucidate the precise molecular mechanisms and

signaling pathways involved. The protocols and information provided in this guide serve as a

valuable resource for researchers and professionals in the fields of natural product chemistry,

pharmacology, and drug development to further explore the potential of (-)-alpha-Gurjunene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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